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Compound of Interest

Compound Name: Calcium chromate dihydrate

CAS No.: 8012-75-7

Cat. No.: B1632875

Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

aqueous solutions of calcium chromate dihydrate (CaCrO₄·2H₂O).

Frequently Asked Questions (FAQs)
Q1: What is the expected solubility of calcium chromate dihydrate in water?

A1: The solubility of calcium chromate dihydrate is temperature-dependent. It is more soluble

in colder water and its solubility decreases as the temperature rises.[1] For instance, at 20°C,

the solubility is 16.3 g/100 mL, which decreases to 18.2 g/100 mL at 40°C.[2]

Q2: How does pH affect the stability of calcium chromate dihydrate solutions?

A2: Calcium chromate dihydrate is more soluble in acidic and strongly alkaline solutions.[3]

In acidic conditions (pH 1.92 to 4.07), its dissolution can reach 100%.[3] In alkaline solutions,

the dissolution also increases, particularly at a pH above 8.5.[3] This is due to the equilibrium

shift between chromate (CrO₄²⁻) and dichromate (Cr₂O₇²⁻) ions in acidic solutions.
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Q3: What is the appearance of a properly prepared aqueous solution of calcium chromate
dihydrate?

A3: A properly prepared solution should be a clear, bright yellow liquid, free of any precipitates

or cloudiness. The yellow color is characteristic of the chromate ion in solution.

Q4: What are the primary safety concerns when working with calcium chromate dihydrate?

A4: Calcium chromate dihydrate is a hexavalent chromium compound and is considered

highly toxic, carcinogenic, and mutagenic.[2][4] It is crucial to handle it with appropriate

personal protective equipment (PPE), including gloves, goggles, and a respirator to avoid

inhalation of the powder.[4] It should be stored away from acidic vapors.[4]
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Data Presentation
Table 1: Solubility of Calcium Chromate Forms in Water at Different Temperatures
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Table 2: Effect of pH on Calcium Chromate Dissolution
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Experimental Protocols
Protocol for Preparing a Stable Saturated Aqueous Solution of Calcium Chromate Dihydrate

Determine the Target Concentration: Based on the intended storage or experimental

temperature, consult the solubility data in Table 1 to determine the saturation limit.

Solvent Preparation: Use deionized or distilled water. If a specific pH is required for stability,

prepare the appropriate buffer solution.

Dissolution:
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Measure the desired volume of water or buffer into a clean beaker equipped with a

magnetic stirrer.

Place the beaker on a magnetic stir plate and begin gentle agitation.

Slowly add pre-weighed calcium chromate dihydrate powder to the vortex of the stirred

liquid. Add the solid in small increments.

Allow each increment to fully dissolve before adding the next. This will help prevent the

formation of clumps and localized supersaturation.

Equilibration: Once all the solid has been added, continue to stir the solution for at least one

hour at a constant temperature to ensure it reaches equilibrium.

Filtration (Optional): If a perfectly saturated solution free of any undissolved microparticles is

required, filter the solution through a 0.22 µm or 0.45 µm filter.

Storage: Store the solution in a tightly sealed, clearly labeled container at a constant, cool

temperature and protected from light.

Visualizations

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: Workflow for preparing a stable aqueous solution.
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Caption: Factors influencing the stability of the solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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